Cas no 138736-66-0 (2-fluoro-5-(isopropylthio)benzoic acid)

2-fluoro-5-(isopropylthio)benzoic acid structure
138736-66-0 structure
Product Name:2-fluoro-5-(isopropylthio)benzoic acid
CAS No:138736-66-0
MF:C10H11FO2S
MW:214.256545305252
CID:2129433
PubChem ID:15104106
Update Time:2025-04-21

2-fluoro-5-(isopropylthio)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-fluoro-5-(isopropylthio)benzoic acid
    • 2-fluoro-5-propan-2-ylsulfanylbenzoic acid
    • DB-010045
    • Benzoic acid, 2-fluoro-5-[(1-methylethyl)thio]-
    • 2-Fluoro-5-[(1-methylethyl)thio]-benzoic acid
    • 138736-66-0
    • Inchi: 1S/C10H11FO2S/c1-6(2)14-7-3-4-9(11)8(5-7)10(12)13/h3-6H,1-2H3,(H,12,13)
    • InChI Key: YJWGBVQDJUKTGF-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=C(C(=O)O)C=1)F)C(C)C

Computed Properties

  • Exact Mass: 214.04637893Da
  • Monoisotopic Mass: 214.04637893Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 62.6Ų
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